Cas no 112395-77-4 (2-(2-hydroxyethyl)-4-methylphenol)
112395-77-4 structure
Product Name:2-(2-hydroxyethyl)-4-methylphenol
CAS No:112395-77-4
Molecular Formula:C9H12O2
Molecular Weight:152.19
CID:3617839
PubChem ID:15702966
2-(2-hydroxyethyl)-4-methylphenol Properties
Names and Identifiers
-
- Benzeneethanol, 2-hydroxy-5-methyl-
- 2-hydroxy-5-methylBenzeneethanol
- 2-(2-hydroxyethyl)-4-methylphenol
- 112395-77-4
- SCHEMBL7758857
- EN300-1850294
- 2-(2-hydroxy-5-methylphenyl)ethanol
- DA-15414
- YUPLTPHCPWAUED-UHFFFAOYSA-N
-
- InChIKey： YUPLTPHCPWAUED-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H12O2/c1-7-2-3-9(11)8(6-7)4-5-10/h2-3,6,10-11H,4-5H2,1H3
Computed Properties
- Exact Mass: 152.083729621g/mol
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 2
- Monoisotopic Mass: 152.083729621g/mol
- Heavy Atom Count: 11
- Complexity: 114
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 40.5Ų
2-(2-hydroxyethyl)-4-methylphenol Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1850294-0.05g |
2-(2-hydroxyethyl)-4-methylphenol |
112395-77-4 | 0.05g |
$780.0 | 2023-09-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1978172-1g |
2-(2-Hydroxyethyl)-4-methylphenol |
112395-77-4 | 98% | 1g |
￥14029.00 | 2024-08-09 |
2-(2-hydroxyethyl)-4-methylphenol Related Literature
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Haojiang Wang,Yifeng Wang,Cheng Zhang,Yidong Jiang,Mingming Chu,Zhaobo Li,Xiaohua Du,Danqian Xu Org. Biomol. Chem., 2017,15, 4191-4198
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Barbara Szczęśniak,Jerzy Choma,Mietek Jaroniec Chem. Commun., 2020,56, 7836-7848
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Qiang Peng,Zhiyun Lu,Yan Huang,Minggui Xie,Dan Xiao,Dechun Zou J. Mater. Chem., 2003,13, 1570-1574
-
Laure Pichereau,Isidoro López,Marius Cesbron,Sylvie Dabos-Seignon,Christelle Gautier,Tony Breton Chem. Commun., 2019,55, 455-457
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Jiahua Zhang,Zhendong Hao,Xia Zhang,Guo-Hui Pan,Yongshi Luo,Haifeng Zhao CrystEngComm, 2015,17, 3103-3109
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Ayesha Chaudhary,Michael J. McShane,Rohit Srivastava Analyst, 2010,135, 2620-2628
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Yuqiao Guo,Kun Xu,Changzheng Wu,Jiyin Zhao,Yi Xie Chem. Soc. Rev., 2015,44, 637-646
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9. Front matter
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Morphy C. Dumlao,Laura E. Jeffress,J. Justin Gooding,William A. Donald Analyst, 2016,141, 3714-3721
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